Clarithromycin Impurity G (Mixture of Z and E Isomers)

Specification

• CAS No.: 107216-09-1
• Molecular Formula: C39H72N2O13
• Molecular Weight: 777.01

Introduction

Chemical Structure and Relationship to Parent Compounds

Molecular Composition

Clarithromycin Impurity G possesses the molecular formula C39H72N2O13 with a calculated molecular weight of approximately 777.0 g/mol (with slight variations in reported values ranging from 776.99458 to 777.01 g/mol). This complex structure contains multiple stereogenic centers, including 18 defined atom stereocenters and 1 defined bond stereocenter, contributing to its stereochemical complexity.

Structural Relationship to Clarithromycin and Erythromycin

Clarithromycin Impurity G is structurally derived from erythromycin, specifically as a modified form of 6-O-methylerythromycin with an O-methyloxime group at position 9. Clarithromycin itself (CAS: 81103-11-9) is a semisynthetic macrolide antibiotic derived from erythromycin through chemical modification, primarily by methylation of the hydroxyl group at position 6 of the macrolide ring.

The relationship between these compounds can be traced to erythromycin, which is a natural antibiotic produced by the actinomycete Streptomyces erythreus. The structural modifications in Clarithromycin Impurity G represent specific chemical changes that can occur during the synthesis or degradation of clarithromycin, resulting in this particular impurity profile.

Isomerism: Understanding Z and E Configurations

Physical and Chemical Properties

Basic Physical Properties

Clarithromycin Impurity G exhibits several key physical properties that are important for its characterization and analysis. These include:

Property	Value	Note
Molecular Weight	776.99-777.01 g/mol	Slight variations in reported values
Density	1.23±0.1 g/cm³	Predicted value
Boiling Point	812.6±75.0 °C	Predicted value
pKa	13.18±0.70	Predicted value

These physical parameters, particularly the predicted values, provide important insights into the behavior of this compound in various pharmaceutical contexts.

Structural and Chemical Properties

The compound possesses several notable structural features that influence its chemical behavior:

Property	Value
Hydrogen Bond Donor Count	4
Hydrogen Bond Acceptor Count	15
Rotatable Bond Count	9
Topological Polar Surface Area	187
Heavy Atom Count	54
Complexity	1240

The relatively high values for hydrogen bond acceptors and polar surface area indicate significant potential for intermolecular interactions, which may influence its solubility, crystal structure, and behavior in biological systems.

Regulatory Significance and Pharmacopoeial Status

European Pharmacopoeia Classification

Clarithromycin Impurity G is officially recognized as a European Pharmacopoeia (EP) impurity, as indicated by its designation as "Clarithromycin EP Impurity G." This recognition signifies its importance in pharmaceutical quality control and regulatory compliance for clarithromycin products marketed in regions following European Pharmacopoeia standards.

Comparison with Other Clarithromycin Impurities

Clarithromycin Impurity G is one of several identified impurities associated with clarithromycin. The comprehensive impurity profile for clarithromycin includes impurities designated from A through R, each with distinct chemical structures and origins.

Impurity	CAS Number	Molecular Formula	Molecular Weight (g/mol)
Clarithromycin EP Impurity G	127182-44-9	C39H72N2O13	777.0
Clarithromycin EP Impurity C	127253-06-9	C38H70N2O13	763.0
Clarithromycin EP Impurity D	101666-68-6	C37H67NO13	733.9
Clarithromycin EP Impurity E	81103-14-2	C39H71NO13	762.0
Clarithromycin EP Impurity F	128940-83-0	C39H71NO13	762.0

This comparative analysis highlights the structural relationships among various clarithromycin impurities, with Impurity G notable for its unique nitrogen content (containing two nitrogen atoms) and slightly higher molecular weight compared to some other impurities.